3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid

• IUPAC Name: 3-[[3-(benzenesulfonyl)-2,5-dimethylphenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C21H19NO6S2/c1-14-11-19(29(25,26)18-9-4-3-5-10-18)15(2)20(12-14)30(27,28)22-17-8-6-7-16(13-17)21(23)24/h3-13,22H,1-2H3,(H,23,24)
• InChI Key: MWNFJTMJWDVDBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H19NO6S2
• Molecular Weight: 445.5 g/mol

Description

3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid, also known as DBX, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of a class of enzymes known as protein tyrosine phosphatases (PTPs), which play a crucial role in regulating cellular signaling pathways. In

Mechanism of Action

3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid inhibits PTP activity by binding to the active site of the enzyme. The sulfonamide group of 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid interacts with the conserved arginine residue in the active site of the enzyme, thereby blocking the catalytic activity of the enzyme. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been shown to be a highly selective inhibitor of PTPs, with little or no effect on other classes of enzymes.
Biochemical and Physiological Effects:
3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been shown to have several biochemical and physiological effects. Inhibition of PTP activity by 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid results in the activation of various signaling pathways, including the insulin signaling pathway and the mitogen-activated protein kinase (MAPK) pathway. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been shown to enhance insulin sensitivity and glucose uptake in vitro and in vivo. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid is its high selectivity for PTPs, which makes it a useful tool for studying the role of PTPs in cellular signaling pathways. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has also been shown to have good pharmacokinetic properties, with a half-life of around 6 hours in mice. However, 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has some limitations in lab experiments. It is relatively expensive to synthesize, and its low solubility in aqueous solutions can make it difficult to use in certain assays.

Future Directions

There are several potential future directions for research on 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid. One area of interest is the development of new analogs of 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid with improved pharmacokinetic properties and selectivity for specific PTPs. Another area of interest is the use of 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid in combination with other drugs or therapies for the treatment of cancer. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has also been shown to have potential therapeutic applications in other diseases, such as diabetes and obesity, and further research in these areas is warranted.

Scientific Research Applications

3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been extensively used in scientific research, particularly in the field of cancer biology. PTPs are known to play a critical role in the regulation of cellular signaling pathways that control cell proliferation, differentiation, and survival. Dysregulation of PTP activity has been implicated in the development and progression of various types of cancer. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been shown to selectively inhibit several PTPs, including PTP1B and SHP2, which are known to be overexpressed in certain types of cancer cells. 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been used to study the role of PTPs in cancer cell signaling pathways and to develop new strategies for cancer therapy.